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Compound of Interest

Compound Name: 5-methyl-4-nitroThiazole

Cat. No.: B15355471

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-methyl-4-nitrothiazole, a
heterocyclic compound of interest in medicinal chemistry and drug development. This
document details the molecular and physical properties of 5-methyl-4-nitrothiazole and its
isomers, outlines a general synthetic methodology for nitrothiazole derivatives, and discusses
the potential biological significance of this class of compounds. The information is structured to
be a valuable resource for researchers and professionals engaged in the fields of chemical
synthesis and pharmaceutical sciences.

Chemical and Physical Properties

5-Methyl-4-nitrothiazole is a derivative of thiazole, a five-membered heterocyclic ring
containing both sulfur and nitrogen atoms. The presence of a nitro group and a methyl group
on the thiazole ring significantly influences its chemical reactivity and biological activity.

Molecular Formula: CaHaN202S

Molecular Weight: 144.15 g/mol

Comparative Data of Methyl-Nitrothiazole Isomers
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To provide a broader context for researchers, the following table summarizes the key physical
and chemical properties of 5-methyl-4-nitrothiazole and its related isomers.

Molecular Weight (
Compound Name CAS Number Molecular Formula

g/mol )
5-Methyl-4-
26213-86-5 C4H4aN202S 144.15
nitrothiazole
4-Methyl-5-
) ) 26213-72-9 CaHaN202S 144.15
nitrothiazole
2-Methyl-5-
) ) 16243-71-3 C4HaN202S 144.15[1]
nitrothiazole
2-Amino-5-
121-66-4 C3H3N302S 145.14[2]

nitrothiazole

Synthesis of Nitrothiazole Derivatives: An Overview

While a specific, detailed experimental protocol for the synthesis of 5-methyl-4-nitrothiazole is
not readily available in the public domain, a general methodology for the synthesis of related
nitrothiazole compounds, such as 2-amino-5-nitrothiazole, has been well-documented.[3][4][5]
[6] This process typically involves the nitration of a thiazole precursor. The following is a
representative protocol adapted from the synthesis of 2-amino-5-nitrothiazole, which can serve
as a foundational method for synthetic chemists.

General Experimental Protocol for the Synthesis of a
Nitrothiazole Derivative

Materials:
e 2-Aminothiazole precursor
e Concentrated Sulfuric Acid (H2S0Oa4)

» Nitrating agent (e.qg., Nitric Acid, HNO3)
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e Ice

o Base for neutralization (e.g., Ammonium Hydroxide)
» Organic solvent for extraction/purification
Procedure:

 Dissolution: The 2-aminothiazole precursor is carefully dissolved in concentrated sulfuric acid
at a low temperature (typically below 10°C) to control the exothermic reaction.

 Nitration: The nitrating agent is added dropwise to the solution while maintaining the low
temperature. The reaction mixture is stirred for a specified period to ensure complete
nitration.

e Quenching: The reaction is quenched by pouring the mixture over crushed ice. This step
precipitates the crude nitrothiazole derivative.

o Neutralization and Isolation: The acidic solution is then neutralized with a base, such as
ammonium hydroxide, to a pH of approximately 7. The precipitated product is collected by
filtration.

« Purification: The crude product is washed with water and can be further purified by
recrystallization from an appropriate solvent to yield the pure nitrothiazole derivative.

Safety Precaution: The nitration of aromatic compounds is a highly exothermic and potentially
hazardous reaction. Appropriate safety measures, including the use of personal protective
equipment and a fume hood, are essential.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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